2,3-Dimethyl-1-naphthoic acid

• IUPAC Name: 2,3-dimethylnaphthalene-1-carboxylic acid
• InChI: InChI=1S/C13H12O2/c1-8-7-10-5-3-4-6-11(10)12(9(8)2)13(14)15/h3-7H,1-2H3,(H,14,15)
• InChI Key: RBBDPYXZGDGBSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2C(=C1C)C(=O)O
• Molecular Formula: C13H12O2
• DSSTOX Substance ID: DTXSID80902336
• Molecular Weight: 200.23 g/mol

Description

2,3-Dimethyl-1-naphthoic acid (DMNA) is an organic compound that belongs to the class of naphthalene carboxylic acids. It is a white crystalline powder that is soluble in organic solvents but insoluble in water. DMNA has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

2,3-Dimethyl-1-naphthoic acid has been shown to have a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer activities. The mechanism of action of 2,3-Dimethyl-1-naphthoic acid is believed to be related to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
2,3-Dimethyl-1-naphthoic acid has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that 2,3-Dimethyl-1-naphthoic acid can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. 2,3-Dimethyl-1-naphthoic acid has also been shown to have neuroprotective effects, by preventing the death of neurons in the brain.

Advantages and Limitations for Lab Experiments

2,3-Dimethyl-1-naphthoic acid has several advantages as a research tool, including its high purity, stability, and solubility in organic solvents. However, 2,3-Dimethyl-1-naphthoic acid also has some limitations, such as its low water solubility and potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2,3-Dimethyl-1-naphthoic acid. One potential direction is the development of 2,3-Dimethyl-1-naphthoic acid-based pharmaceuticals for the treatment of cancer and other diseases. Another potential direction is the use of 2,3-Dimethyl-1-naphthoic acid as a building block for the synthesis of new organic materials with unique electronic properties. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2,3-Dimethyl-1-naphthoic acid, as well as its potential toxicity and safety profile.

Synthesis Methods

2,3-Dimethyl-1-naphthoic acid can be synthesized through several methods, including the Friedel-Crafts acylation reaction, the Grignard reaction, and the Suzuki-Miyaura cross-coupling reaction. Among these methods, the Friedel-Crafts acylation reaction is the most commonly used method for synthesizing 2,3-Dimethyl-1-naphthoic acid. This method involves the reaction of naphthalene with acetyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride or ferric chloride.

Scientific Research Applications

2,3-Dimethyl-1-naphthoic acid has been widely used in scientific research as a building block for the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes. 2,3-Dimethyl-1-naphthoic acid has also been studied for its potential applications in the field of organic electronics, due to its unique electronic properties and high thermal stability.